N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-2-phenylquinoline-4-carboxamide

• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)phenyl]-2-phenylquinoline-4-carboxamide
• InChI: InChI=1S/C29H20N4O/c34-29(23-18-27(19-9-2-1-3-10-19)31-24-14-5-4-13-22(23)24)30-21-12-8-11-20(17-21)28-32-25-15-6-7-16-26(25)33-28/h1-18H,(H,30,34)(H,32,33)
• InChI Key: KUDDDLLEKIBISX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CC=CC(=C4)C5=NC6=CC=CC=C6N5
• Molecular Formula: C29H20N4O
• Molecular Weight: 440.5 g/mol

Description

“N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-2-phenylquinoline-4-carboxamide” is a compound that contains a benzimidazole moiety. Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of benzimidazole compounds involves various synthetic routes. A general method for the synthesis of benzimidazole compounds involves the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine.

Molecular Structure Analysis

The structure of benzimidazole compounds can be characterized via various spectroscopic techniques. These techniques include IR, UV-visible, 1 H-NMR, 13 C-NMR, mass spectroscopy, TGA and powder XRD.

Chemical Reactions Analysis

Benzimidazole compounds show a wide range of chemical reactions. The IR spectrum of these compounds shows strong, sharp peaks corresponding to the coumarin ring and the –NH group. The 1 H NMR spectrum shows various peaks corresponding to different types of hydrogen atoms in the molecule.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties. The 1 H-NMR and 13 C-NMR spectra provide information about the hydrogen and carbon atoms in the molecule.

Scientific Research Applications

Therapeutic Potential

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Anti-Tubercular Activity

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Multi-Kinase Inhibitors

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Anti-Cancer Agents

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Organic Ligands

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Fluorescent Whitening Dyes

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Functional Materials

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Photophysical and Photoelectric Properties

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Mechanism of Action

The mechanism of action of benzimidazole compounds can vary depending on their structure and the biological system they interact with. Some benzimidazole compounds have been found to exert antitumor activity by up-regulating certain proteins and promoting apoptosis.

Safety and Hazards

The safety and hazards of benzimidazole compounds depend on their specific structure and use. Some benzimidazole compounds are used as drugs and have been found to be safe for use in humans.

Future Directions

Benzimidazole compounds have a broad range of chemical and biological properties, making them useful in the development of new drugs. Future research could focus on exploring the therapeutic potential of these compounds and developing new synthetic routes for their production.